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Compound of Interest

Compound Name: GSK2801

Cat. No.: B607804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of selective therapeutic agents, the validation of a compound's specificity for its

intended target is paramount. This guide provides a comparative analysis of GSK2801, a

potent and selective inhibitor of the BAZ2A and BAZ2B bromodomains, and its structurally

related but biologically inactive control compound, GSK8573. The use of such inactive controls

is crucial for distinguishing on-target effects from off-target or non-specific cellular responses,

thereby ensuring the reliability of experimental findings.

Data Presentation: A Head-to-Head Comparison
The following table summarizes the key quantitative data comparing the biochemical and

cellular activities of GSK2801 and its inactive control, GSK8573.
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Parameter GSK2801
GSK8573 (Inactive
Control)

Reference(s)

Target Binding Affinity

(ITC, Kd)

BAZ2A 257 nM Inactive [1][2]

BAZ2B 136 nM Inactive [1][2]

Off-Target Binding

Affinity (ITC, Kd)

BRD9 1.2 µM 1.04 µM [2][3]

TAF1L 3.2 µM Not reported [2]

Cellular Target

Engagement (FRAP)

Displaces GFP-

BAZ2A from

chromatin

No effect on GFP-

BAZ2A localization
[4][5]

Chemoproteomic

Profiling (HuT-78

cells)

Dose-dependent

reduction of BAZ2A/B

binding

No binding to

BAZ2A/B up to 50 µM
[4][5]

Mandatory Visualization
Below are diagrams illustrating the relevant biological pathway and experimental workflows for

confirming GSK2801 specificity.
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Caption: BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which

mediates ribosomal DNA (rDNA) silencing through the recruitment of histone deacetylases

(HDACs) and DNA methyltransferases (DNMTs), leading to heterochromatin formation.

GSK2801 inhibits the bromodomain of BAZ2A, thereby disrupting this process.
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Workflow for Confirming GSK2801 Specificity
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Conclusion:
GSK2801 shows on-target

effects, while GSK8573 does not,
confirming specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b607804?utm_src=pdf-custom-synthesis
https://bio-protocol.org/exchange/minidetail?id=5934915&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC4979588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4979588/
https://en.bio-protocol.org/en/bpdetail?id=1268&type=0
https://en.bio-protocol.org/en/bpdetail?id=1268&type=0
https://en.bio-protocol.org/en/bpdetail?id=1268&type=0
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5b00209
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770311/
https://www.benchchem.com/product/b607804#use-of-inactive-control-gsk8573-to-confirm-gsk2801-specificity
https://www.benchchem.com/product/b607804#use-of-inactive-control-gsk8573-to-confirm-gsk2801-specificity
https://www.benchchem.com/product/b607804#use-of-inactive-control-gsk8573-to-confirm-gsk2801-specificity
https://www.benchchem.com/product/b607804#use-of-inactive-control-gsk8573-to-confirm-gsk2801-specificity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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